Cas no 27268-09-3 ((2E)-3-(trimethyl-1H-pyrazol-4-yl)prop-2-enoic acid)

• Product Name: (2E)-3-(trimethyl-1H-pyrazol-4-yl)prop-2-enoic acid
• CAS No: 27268-09-3
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 4643571
• PubChem ID: 2063440
• Update Time: 2025-11-02

(2E)-3-(trimethyl-1H-pyrazol-4-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (E)-3-(1,3,5-trimethylpyrazol-4-yl)prop-2-enoic acid
• (2E)-3-(1,3,5-trimethyl-1H-pyrazol-4-yl)prop-2-enoi c acid
• (2E)-3-(trimethyl-1H-pyrazol-4-yl)prop-2-enoic acid
• ALBB-004451
• 27268-09-3
• SMR000368751
• EN300-1264296
• MLS001002230
• 3-(1,3,5-Trimethyl-1H-pyrazol-4-yl)acrylicacid
• BBL015802
• Z56346958
• VS-05022
• AKOS000116869
• 21937-88-2
• CS-0343781
• HMS2691K04
• STK256672
• MFCD00462197
• (2E)-3-(1,3,5-trimethyl-1H-pyrazol-4-yl)prop-2-enoic acid
• (2E)-3-(1,3,5-trimethyl-1H-pyrazol-4-yl)acrylic acid
• HMS1788B05
• 3-(1,3,5-Trimethyl-1H-pyraZol-4-yl)-2-propenoic acid
• CHEMBL1306148
• SCHEMBL1124187
• G42254
• AKOS025149405
• 3-(trimethyl-1H-pyrazol-4-yl)prop-2-enoic acid
• (e)-3-(1,3,5-Trimethyl-1h-pyrazol-4-yl)acrylic acid
• EN300-09463

• MDL： MFCD00462197
• Inchi： 1S/C9H12N2O2/c1-6-8(4-5-9(12)13)7(2)11(3)10-6/h4-5H,1-3H3,(H,12,13)/b5-4+
• InChI Key： CPODDZWDVLFYKN-SNAWJCMRSA-N
• SMILES： C(O)(=O)/C=C/C1=C(C)N(C)N=C1C

Computed Properties

• Exact Mass: 180.089877630g/mol
• Monoisotopic Mass: 180.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 55.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on (2E)-3-(trimethyl-1H-pyrazol-4-yl)prop-2-enoic acid

Comprehensive Overview of (2E)-3-(trimethyl-1H-pyrazol-4-yl)prop-2-enoic acid (CAS No. 27268-09-3): Properties, Applications, and Industry Insights

The compound (2E)-3-(trimethyl-1H-pyrazol-4-yl)prop-2-enoic acid (CAS No. 27268-09-3) is a specialized organic molecule gaining attention in pharmaceutical and agrochemical research due to its unique structural features. As a pyrazole derivative, it belongs to a class of heterocyclic compounds known for their versatile biological activities. The E-configuration of the prop-2-enoic acid moiety and the presence of a trimethylpyrazole group contribute to its distinct chemical behavior, making it a valuable intermediate in synthetic chemistry.

Recent studies highlight the growing interest in pyrazole-based compounds like CAS 27268-09-3, particularly in drug discovery. Researchers are exploring its potential as a scaffold for kinase inhibitors, given the pyrazole ring's ability to mimic purine bases in ATP-binding sites. The α,β-unsaturated carboxylic acid functionality further enables conjugation reactions, a property leveraged in bioconjugation and prodrug design. These applications align with current trends in targeted therapy development and precision medicine – topics frequently searched in academic databases and AI-driven literature analysis tools.

From a synthetic chemistry perspective, 27268-09-3 demonstrates interesting reactivity patterns. The electron-rich trimethyl-1H-pyrazole ring influences the compound's tautomeric equilibrium, while the conjugated double bond system participates in Michael addition reactions. Such characteristics make it valuable for constructing molecular hybrids, a strategy increasingly popular in fragment-based drug discovery. Laboratory protocols for handling this compound often emphasize its stability under inert atmospheres and sensitivity to photoisomerization – practical considerations frequently queried in chemical forums.

The agrochemical sector has shown emerging interest in (2E)-3-(trimethyl-1H-pyrazol-4-yl)prop-2-enoic acid derivatives as potential plant growth regulators. Its structural similarity to known phytohormone mimics has prompted investigations into crop yield enhancement applications. This aligns with global searches for sustainable agriculture solutions and climate-resilient crops. Analytical methods for quantifying this compound, including HPLC-UV and LC-MS techniques, are commonly discussed in method development circles, reflecting the need for reliable quality control in industrial applications.

Material science applications of CAS 27268-09-3 are being explored, particularly in the design of functional polymers. The compound's ability to participate in radical polymerization while maintaining the pyrazole moiety's coordination properties makes it interesting for creating metal-chelating materials. Such innovations respond to industry demands for smart materials and self-healing coatings – trending topics in materials science research. The compound's thermal stability profile, typically analyzed by TGA-DSC, is another frequently searched parameter for these applications.

Environmental fate studies of 27268-09-3 indicate moderate biodegradability, with the pyrazole ring showing persistence in certain conditions. This has led to research into advanced oxidation processes for its degradation, a subject of interest in green chemistry circles. The compound's logP value and water solubility parameters – common search terms among environmental chemists – influence its environmental distribution and are considered in ecological risk assessments.

In analytical chemistry, (2E)-3-(trimethyl-1H-pyrazol-4-yl)prop-2-enoic acid presents specific challenges and opportunities. Its chromophoric properties allow for UV detection, while the carboxylic acid group enables derivatization strategies for enhanced mass spectrometric detection. These analytical considerations are crucial for researchers investigating metabolic pathways or developing bioanalytical methods, as evidenced by frequent queries in spectroscopy forums and method optimization discussions.

The commercial availability of CAS 27268-09-3 has expanded in recent years, with suppliers highlighting its high purity grades for research use. Procurement considerations often focus on storage conditions (typically recommended at 2-8°C under inert gas) and certificate of analysis requirements – practical concerns commonly searched by laboratory purchasers. The compound's pricing structure and scale-up synthesis possibilities are additional points of interest for industrial researchers.

Future research directions for 27268-09-3 may explore its potential in catalysis as a ligand precursor or in supramolecular chemistry as a building block for metal-organic frameworks. The intersection of these applications with current interests in renewable energy materials and carbon capture technologies suggests growing relevance. As synthetic methodologies advance, particularly in flow chemistry and photocatalysis, new pathways for utilizing this versatile compound are likely to emerge.